Cas no 1422766-39-9 (3-(trifluoromethoxy)azetidine)

• Product Name: 3-(trifluoromethoxy)azetidine
• CAS No: 1422766-39-9
• MF: C₄H₆F₃NO
• MW: 141.09175157547
• MDL: MFCD23382106
• CID: 5100569
• PubChem ID: 75530461
• Update Time: 2026-03-03

3-(trifluoromethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHOXY)AZETIDINE HCL
• Azetidine, 3-(trifluoromethoxy)-
• 3-(trifluoromethoxy)azetidine
• 3-Trifluoromethoxy-azetidine

• MDL： MFCD23382106
• Inchi： 1S/C4H6F3NO/c5-4(6,7)9-3-1-8-2-3/h3,8H,1-2H2
• InChI Key： AQJPOLHQCSQUHQ-UHFFFAOYSA-N
• SMILES： N1CC(OC(F)(F)F)C1

Additional information on 3-(trifluoromethoxy)azetidine

Professional Introduction to Compound with CAS No. 1422766-39-9 and Product Name: 3-(trifluoromethoxy)azetidine

The compound with the CAS number 1422766-39-9 is identified by the product name 3-(trifluoromethoxy)azetidine, a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, potential applications, and recent advancements in its study and utilization.

Chemical Structure and Properties

3-(trifluoromethoxy)azetidine belongs to the azetidine class of heterocycles, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a trifluoromethoxy group at the 3-position introduces unique electronic and steric effects that influence the compound's reactivity and interactions with biological targets. The trifluoromethyl group enhances lipophilicity, while the methoxy group contributes to hydrogen bonding capabilities, making this compound a versatile scaffold for drug design.

The molecular formula of 3-(trifluoromethoxy)azetidine is C₄H₅F₃NO, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile, which facilitates its use in various chemical reactions and biological assays. Its stability under standard conditions makes it suitable for long-term storage and handling in laboratory settings.

Pharmaceutical Applications and Research Findings

Recent studies have highlighted the potential of 3-(trifluoromethoxy)azetidine as a key intermediate in the synthesis of bioactive molecules. Its structural features make it an attractive building block for developing small-molecule inhibitors targeting various therapeutic areas. One notable application is in the field of antiviral research, where fluorinated azetidines have shown promise in inhibiting viral proteases and polymerases.

In oncology, 3-(trifluoromethoxy)azetidine has been explored as a precursor for compounds targeting kinases and other enzymes involved in cancer cell proliferation. The trifluoromethoxy group's ability to modulate enzyme activity has been leveraged to design molecules with enhanced selectivity and potency. Preliminary findings suggest that derivatives of this compound may exhibit inhibitory effects on tyrosine kinases, making them candidates for further development as anticancer agents.

Additionally, 3-(trifluoromethoxy)azetidine has found utility in neuropharmacological research. The azetidine ring's compatibility with biological systems allows for the design of compounds that interact with neurotransmitter receptors and ion channels. Emerging research indicates that fluorinated azetidines may have potential in treating neurological disorders by modulating synaptic transmission and reducing inflammation.

Synthesis and Industrial Production

The synthesis of 3-(trifluoromethoxy)azetidine typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the nucleophilic substitution of an azetidinone derivative with a trifluoromethanol equivalent under controlled conditions. The introduction of the trifluoromethoxy group requires careful optimization to ensure high yield and purity.

In industrial settings, process chemists have developed scalable methodologies for producing 3-(trifluoromethoxy)azetidine on an gram scale. Advances in catalytic systems have improved reaction efficiency, reducing waste generation and energy consumption. These innovations align with green chemistry principles, emphasizing sustainability in pharmaceutical manufacturing.

Future Perspectives and Challenges

The future of 3-(trifluoromethoxy)azetidine lies in its continued exploration as a pharmacophore in drug discovery programs. As computational chemistry techniques advance, virtual screening methods can be employed to identify novel derivatives with enhanced pharmacological properties. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications.

However, challenges remain in optimizing synthetic routes for large-scale production while maintaining cost-effectiveness. Regulatory considerations also play a significant role in ensuring that compounds like 3-(trifluoromethoxy)azetidine meet stringent safety standards before entering human trials. Addressing these challenges will be essential for realizing its full potential in therapeutic development.

In conclusion,3-(trifluoromethoxy)azetidine (CAS No. 1422766-39-9) represents a promising compound with diverse applications across pharmaceutical research. Its unique structural features offer opportunities for designing innovative drugs targeting various diseases. As research progresses, this compound is poised to contribute significantly to advancements in medicinal chemistry and drug development.